![molecular formula C12H16N4OS B2866483 3-((4-Methyl-6-morpholinopyrimidin-2-yl)thio)propanenitrile CAS No. 392709-62-5](/img/structure/B2866483.png)
3-((4-Methyl-6-morpholinopyrimidin-2-yl)thio)propanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of thioxopyrimidines and their condensed analogs with exocyclic sulfur atom, which are related to the compound , are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions . These methods are often used in the synthesis of pyrimidine derivatives .Chemical Reactions Analysis
The chemical reactions involving pyrimidine derivatives are diverse and can be complex. The formation of 2-thioxopyrimidines and their condensed analogs is often based on the [3+3], [4+2], or [5+1] heterocyclization reactions and domino reactions .Scientific Research Applications
Synthesis and Chemical Properties
- 3-((4-Methyl-6-morpholinopyrimidin-2-yl)thio)propanenitrile and its derivatives are utilized in the synthesis of various compounds. For instance, 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives, which inhibit tumor necrosis factor-alpha and nitric oxide, are synthesized through a rapid and green method from commercially available precursors, including a compound structurally similar to this compound (H. Lei et al., 2017).
- This chemical is also involved in Knoevenagel condensation reactions, which are catalyzed by novel N-methyl morpholine-based ionic liquids. This process is significant for synthesizing various aldehydes or aliphatic ketones, indicating the compound's role in complex organic syntheses (Hao Xu et al., 2017).
Pharmacological Applications
- The compound is part of the synthesis pathway of GDC-0980, a potent inhibitor of phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), key components in cancer development pathways. Its role in these studies suggests its relevance in developing cancer therapeutics (L. Salphati et al., 2012).
- In the field of medicinal chemistry, this compound is a crucial intermediate for synthesizing PI3K and PIKK inhibitors. Its unique structural features, such as the morpholine group, are key in achieving selectivity and potency in these inhibitors (H. Hobbs et al., 2019).
Antimicrobial Research
- Derivatives of this compound have been synthesized and assessed for antimicrobial activity. These studies show promising results against various microorganisms, including gram-positive and gram-negative bacteria, as well as fungi, indicating the compound's potential in developing new antimicrobial agents (N. Desai et al., 2017).
Future Directions
Pyrimidine derivatives have been shown to possess a diverse range of biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer . Therefore, the future research directions could involve further exploration of these properties in “3-((4-Methyl-6-morpholinopyrimidin-2-yl)thio)propanenitrile” and similar compounds.
Properties
IUPAC Name |
3-(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)sulfanylpropanenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4OS/c1-10-9-11(16-4-6-17-7-5-16)15-12(14-10)18-8-2-3-13/h9H,2,4-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YONIMCKAFUPFAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCCC#N)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.